Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

338777-36-9 structure
Product Name:4-chloro-N-(3-cyanothiophen-2-yl)benzamide
CAS No:338777-36-9
Molecular Formula:C12H7ClN2OS
Molecular Weight:262.714780092239
CID:6786974
PubChem ID:3809551
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties
Names and Identifiers
-
- 5N-815
- MFCD01316170
- 338777-36-9
- AKOS001380296
- 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
- 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
-
- InChIKey: UVKHKMHWWOHXAZ-UHFFFAOYSA-N
- Inchi: 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
- SMILES: ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O
Computed Properties
- Exact Mass: 261.9967617g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 261.9967617g/mol
- Heavy Atom Count: 17
- Complexity: 333
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 81.1Ų
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630176-1mg |
4-Chloro-N-(3-cyanothiophen-2-yl)benzamide |
338777-36-9 | 98% | 1mg |
¥473.00 |
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Related Literature
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Deng Zhang,Yun Lu,Lei Chen,Hu Cai,Dunru Zhu CrystEngComm, 2012,14, 6627-6638
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Baocun Zhu,Xiaoling Zhang,Yamin Li,Pengfei Wang,Hongyan Zhang,Xiaoqing Zhuang Chem. Commun., 2010,46, 5710-5712
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Mingqiang Ding,Xiaowu Jiang,Jinying Peng,Lifen Zhang,Zhenping Cheng,Xiulin Zhu Green Chem., 2015,17, 271-278
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Evgenii S. Stoyanov,Irina V. Stoyanova,Christopher A. Reed Chem. Sci., 2011,2, 462-472
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Mingfeng Chen,Huawei Li,Ying Chen Soft Matter, 2015,11, 5775-5779
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Jaya Dwivedi,Amar Kumar,Nalini Sankararamakrishnan RSC Adv., 2015,5, 33023-33036
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